Camphene hydrate

• CAS: 465-31-6
• Molecular Formula: C10H18O
• Molecular Weight: 154.25 g/mol
• InChI: InChI=1S/C10H18O/c1-9(2)7-4-5-8(6-7)10(9,3)11/h7-8,11H,4-6H2,1-3H3
• InChIKey: PXRCIOIWVGAZEP-UHFFFAOYSA-N

Camphene Hydrate: Identity and Procurement

Camphene hydrate (CAS 465-31-6), systematically named 2,3,3-trimethylbicyclo[2.2.1]heptan-2-ol and also known as 3-methylcamphenilol, is a C10H18O bicyclic monoterpenoid alcohol with a molecular weight of 154.25 g/mol . It belongs to the bornane/camphane skeletal family and is structurally distinguished from the hydrocarbon camphene (C10H16) by the addition of water across the exocyclic double bond, yielding a tertiary alcohol at the C2 bridgehead position . Commercially, it is available as a colorless to pale yellow crystalline solid with an assay range of 98.00–100.00%, though it is not listed in the Food Chemicals Codex and carries no FEMA GRAS designation, unlike its hydrocarbon counterpart camphene which is widely used as a flavor ingredient . Camphene hydrate occurs naturally in ginger (Zingiber officinale) rhizomes and Cannabis sativa, serving as a potential dietary biomarker for ginger consumption .

Analytical standard for ginger authentication via GC-MS

Distinct from hydrocarbon camphene by tertiary alcohol function

Crystalline solid with intermediate thermal profile for purification workflows

• [1] NIST Chemistry WebBook, SRD 69. Bicyclo[2.2.1]heptan-2-ol, 2,3,3-trimethyl- (CAS 465-31-6). Available at: https://webbook.nist.gov/cgi/cbook.cgi?ID=C465316 View Source
• [2] NP-MRD. NP-Card for camphene hydrate (NP0190494). Natural Products Magnetic Resonance Database. Available at: https://np-mrd.org View Source
• [3] Perflavory. camphene hydrate, 465-31-6. Technical Datasheet. Available at: http://www.perflavory.com/docs/doc1014261.html View Source
• [4] FooDB. Showing Compound Camphene-hydrate (FDB007782). Version 1.0. Available at: https://foodb.ca/compounds/FDB007782 View Source

Why Analogs Cannot Replace Camphene Hydrate

Although camphene hydrate shares the C10 monoterpenoid skeleton with camphene (C10H16), isoborneol (C10H18O), and borneol (C10H18O), these compounds diverge dramatically in their key physicochemical properties—melting point, aqueous solubility, and lipophilicity—making simple substitution non-viable for procurement decisions . Camphene hydrate occupies a distinct intermediate thermal and polarity space (mp ~150 °C vs. camphene's ~51 °C vs. isoborneol/borneol's ~210 °C; aqueous solubility ~863 mg/L vs. camphene's ~4.2 mg/L) that directly impacts crystallization, formulation compatibility, gas chromatographic retention, and regulatory status, as camphene hydrate lacks FEMA GRAS and Food Chemicals Codex listing . Furthermore, in the acid-catalyzed hydration of camphene, camphene hydrate forms as a structurally and stereochemically distinct byproduct alongside borneol, while isoborneol is the dominant product (90% selectivity) . These differences are not cosmetic—they carry operational consequences for analytical reference standard selection, synthetic intermediate sourcing, and natural product authentication, as detailed in the quantitative evidence below.

Thermal profile mismatch

Intermediate melting point may shift crystallization windows compared to camphene or borneol, making direct thermal substitution unreliable.

Solubility and partitioning difference

Higher aqueous solubility and lower logP than camphene alter formulation compatibility; functional replacement in aqueous assays may require separate validation.

Regulatory and biomarker context

Lacks FEMA GRAS listing, unlike camphene, and serves as a narrow-occurrence biomarker; substitution cannot assume identical compliance or authentication specificity.

• [1] Perflavory. camphene hydrate, 465-31-6. Technical Datasheet: Assay, Melting Point, Boiling Point, FCC Listing, Solubility. Available at: http://www.perflavory.com/docs/doc1014261.html View Source
• [2] Valente, A. et al. (2022). Hydration of Camphene over PW-SBA-15-SO3H. Molecules, 28(1), 6. DOI: 10.3390/molecules28010006 View Source

Camphene Hydrate Differentiation Evidence

Melting Point: Intermediate Thermal Position

Camphene hydrate exhibits a melting point of 149–151 °C at 760 mmHg, placing it approximately 98 °C above the hydrocarbon camphene (mp 51–52 °C) and approximately 60 °C below the diastereomeric alcohols isoborneol (mp 212–214 °C) and borneol (mp 208 °C) . This intermediate thermal position is not shared by any other common C10 bicyclic monoterpenoid in the bornane series and allows camphene hydrate to be crystallized from reaction mixtures at temperatures where camphene remains liquid but isoborneol/borneol have not yet precipitated .

Melting Point

Reported

Camphene hydrate149–151 °C

Δ +98 °C

Camphene51–52 °C

Supports fractional crystallization purification from mixed hydration streams.

Cross-study specification aggregate; ~60 °C below isoborneol/borneol.

Evidence Dimension	Melting point at atmospheric pressure
Target Compound Data	149–151 °C (camphene hydrate, CAS 465-31-6)
Comparator Or Baseline	Camphene: 51–52 °C ; Isoborneol: 212–214 °C ; Borneol: 208 °C
Quantified Difference	ΔT ≈ +98 °C vs. camphene; ΔT ≈ −62 °C vs. isoborneol; ΔT ≈ −58 °C vs. borneol
Conditions	Measured at 760 mmHg; data aggregated from NIST, TCI, Restek, and perflavory specifications

Why This Matters

This intermediate melting point enables fractional crystallization-based purification of camphene hydrate from mixed camphene hydration product streams where camphene (liquid at 60 °C) and isoborneol (solid to >200 °C) bracket the target compound, directly impacting procurement decisions for synthetic intermediate sourcing.

• [1] Perflavory. camphene hydrate, 465-31-6. Melting Point: 149.00 to 151.00 °C @ 760 mm Hg. Available at: http://www.perflavory.com/docs/doc1014261.html View Source
• [2] Wikipedia. Camphene. Melting point: 51 to 52 °C. Available at: https://en.wikipedia.org/wiki/Camphene View Source
• [3] Wikipedia. Borneol. Melting point: 208 °C. Available at: https://en.wikipedia.org/wiki/Borneol View Source
• [4] Valente, A. et al. (2022). Hydration of Camphene over PW-SBA-15-SO3H. Molecules, 28(1), 6. Main product isoborneol with camphene hydrate and borneol as byproducts. DOI: 10.3390/molecules28010006 View Source

Aqueous Solubility Comparison with Analogs

The estimated aqueous solubility of camphene hydrate is approximately 863 mg/L at 25 °C, which is roughly 205-fold higher than that of the hydrocarbon camphene at 4.2 mg/L (20 °C) . By contrast, camphene hydrate's solubility falls within the same order of magnitude as isoborneol (~738–1,186 mg/L at 25 °C, estimated) and borneol (~738 mg/L at 25 °C) . This solubility jump reflects the introduction of the hydrogen-bond-donating tertiary alcohol group (HBD = 1, TPSA = 20.23 Ų) absent in camphene (HBD = 0, TPSA = 0 Ų) .

Aqueous Solubility

Reported

Camphene hydrate~863 mg/L

~205-fold higher

Camphene4.2 mg/L

Enables aqueous phase concentrations unattainable with camphene for biological assays.

Estimated values; comparable range with isoborneol/borneol.

Evidence Dimension	Aqueous solubility at 20–25 °C
Target Compound Data	~863 mg/L at 25 °C (estimated)
Comparator Or Baseline	Camphene: 4.2 mg/L at 20 °C ; Isoborneol: 738–1,186 mg/L at 25 °C (est.) ; Borneol: ~738 mg/L at 25 °C
Quantified Difference	~205-fold higher aqueous solubility than camphene; within ~1.2-fold of isoborneol and borneol estimates
Conditions	Estimated values from perflavory, scentsandflavors, INERIS/UNEP, and Evitachem (excluded) data aggregated; experimental LogP and TPSA from chemsrc and NP-MRD

Why This Matters

This solubility differential determines that camphene hydrate cannot be functionally replaced by camphene in any aqueous formulation or biological assay system requiring dissolved-phase availability above micromolar concentrations, while isoborneol or borneol may be considered only if their differing melting points and hydrogen-bonding geometries are acceptable for the specific application.

• [1] Scents and Flavors. camphene hydrate. Solubility: water, 863.1 mg/L @ 25 °C (est). Available at: https://scentsandflavors.com/database/9dbb5050-b0fa-444e-aa8d-7410e0d4954a View Source
• [2] INERIS/UNEP (1995). Camphène. Hydrosolubilité: 4.2 mg.L-1 at 20 °C. Available at: https://substances.ineris.fr View Source
• [3] Flavscents. (-)-isoborneol. Soluble In: water, 1186 mg/L @ 25 °C (est). Available at: https://flavscents.com View Source
• [4] PungentDB. Borneol. Water solubility: 738 mg/L at 25 °C. Available at: https://www.pungentdb.org.cn View Source
• [5] Chemsrc. camphene hydrate (CAS 465-31-6). PSA: 20.23000; LogP: 2.19350. Available at: https://m.chemsrc.com View Source

Lower Lipophilicity Than Camphene

Camphene hydrate displays an estimated LogP (octanol-water partition coefficient) in the range of 2.19 (XLogP3) to 2.65 (estimated), depending on the computational method, which is approximately 0.35–0.81 LogP units lower than camphene's measured/estimated LogP of 2.9987 . The alcohol congeners isoborneol and borneol exhibit LogP values in a comparable but slightly higher range of 2.19–2.92 and ~2.70–2.72, respectively . A LogP difference of ~0.8 units corresponds to an approximately 6.3-fold lower equilibrium concentration in octanol versus water for camphene hydrate relative to camphene, translating to reduced membrane permeability, altered tissue distribution, and lower bioaccumulation factor predictions .

Lipophilicity

Reported

Camphene hydrateLogP 2.19–2.65

ΔLogP −0.35 to −0.81

CampheneLogP 2.9987

Reduced membrane partitioning may alter ADME and ecotoxicology predictions.

Computational estimates; ~2.2- to 6.5-fold lower octanol partitioning.

Evidence Dimension	Octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 2.19 (XLogP3) to 2.65 (estimated)
Comparator Or Baseline	Camphene: LogP = 2.9987 ; Isoborneol: LogP = 2.19–2.92 ; Borneol: LogP = 2.70–2.72 (experimental)
Quantified Difference	ΔLogP ≈ −0.35 to −0.81 vs. camphene; approximately 2.2- to 6.5-fold reduced octanol partitioning; roughly equipotent with isoborneol and slightly lower than borneol
Conditions	Computational estimates (XLogP3, AlogP) from perflavory, chemsrc, plantaedb; experimental camphene LogP from chemsrc; experimental borneol LogP from QSARDB

Why This Matters

For procurement decisions in drug discovery, ecotoxicology screening, or formulation design, camphene hydrate's significantly lower LogP compared to camphene means it will exhibit fundamentally different absorption, distribution, and environmental fate profiles—a factor that cannot be compensated by simply adjusting the concentration of the hydrocarbon analog.

• [1] Perflavory. camphene hydrate, 465-31-6. logP (o/w): 2.650 (est); XlogP3-AA: 2.30 (est). Available at: http://www.perflavory.com/docs/doc1014261.html View Source
• [2] ChemicalBook. DL-Isoborneol (CAS 124-76-5). LogP: 2.32–2.92 at 20–25 °C. Available at: https://www.chemicalbook.cn View Source
• [3] QSARDB (10967/188). Borneol. MlogP: 2.72 (experimental value). Available at: https://www.qsardb.org View Source
• [4] Plantaedb. Camphene hydrate. XlogP: 2.30; Atomic LogP (AlogP): 2.19. Available at: https://plantaedb.com View Source

Hydration Selectivity: Minor Byproduct Role

In the PW4-SBA-15-SO3H-catalyzed hydration of camphene conducted at 50 °C in 50:50 (v/v) acetone:water, the main product is isoborneol with a selectivity of 90% at 99% camphene conversion. Camphene hydrate and borneol are explicitly identified and quantified as the two minor byproducts in this reaction, with camphene hydrate representing a structurally distinct minor component of the product mixture that requires chromatographic or crystallization-based separation from isoborneol . Earlier work using heteropoly acid H3PW12O40 confirms that camphene hydrate is a recognized byproduct complicating the hydration equilibrium, which is essentially shifted toward camphene, and that while isobornyl acetate and isoborneol are obtained with nearly 100% total selectivity, camphene hydrate formation cannot be eliminated entirely .

Hydration Selectivity

Head-to-head

Camphene hydrateMinor byproduct

~10% combined with borneol

Isoborneol90% selectivity

Minor byproduct in industrial isoborneol synthesis; requires purity verification.

PW4-SBA-15-SO3H, 50 °C; source review.

Evidence Dimension	Product distribution in acid-catalyzed camphene hydration
Target Compound Data	Camphene hydrate: minor byproduct (exact yield not separately quantified, but consistently observed alongside borneol as the two minor products)
Comparator Or Baseline	Isoborneol: 90% selectivity at 99% camphene conversion (major product); Borneol: co-byproduct alongside camphene hydrate
Quantified Difference	Isoborneol selectivity = 90%; combined byproduct fraction (camphene hydrate + borneol) = ~10% of product mixture at 99% camphene conversion
Conditions	PW4-SBA-15-SO3H heterogeneous catalyst, 50 °C, 50:50 acetone:water solvent system, initial camphene concentration 0.065 mol/dm³

Why This Matters

For procurement of camphene hydrate as a synthetic intermediate or analytical reference standard, the compound's status as a well-characterized minor byproduct in a major industrial hydration route means that sourcing decisions must account for whether the material is isolated from hydration product streams (requiring purity verification against isoborneol and borneol contamination) or produced via alternative synthetic routes.

• [1] Valente, A. et al. (2022). Hydration of Camphene over PW-SBA-15-SO3H. Molecules, 28(1), 6. Abstract: 'The main product of camphene hydration was isoborneol, with camphene hydrate and borneol as byproducts. The selectivity to isoborneol was 90% at 99% camphene conversion.' DOI: 10.3390/molecules28010006 View Source
• [2] da Silva Rocha, K.A. et al. (2002). Hydration and acetoxylation of camphene catalyzed by heteropoly acid. Applied Catalysis A: General, 237(1–2), 53–61. 'The hydration and acetoxylation of camphene are usually complicated by the formation of various by-products, such as camphene hydrate.' DOI: 10.1016/S1381-1169(02)00417-X View Source

Natural Occurrence: Ginger-Specific Biomarker

Camphene hydrate has been definitively identified in fresh ginger rhizomes (Zingiber officinale Roscoe) using aroma extract dilution analysis and multidimensional GC-MS, and is listed in the FooDB and HMDB databases as a potential biomarker for ginger consumption . It also occurs in Cannabis sativa essential oil alongside over 140 other terpenes . In contrast, camphene (C10H16) is a near-ubiquitous monoterpene hydrocarbon found in hundreds of essential oils including turpentine, cypress, camphor, citronella, neroli, ginger, and valerian oils, making it a non-specific marker . This natural occurrence pattern means that camphene hydrate can serve as a more selective chemotaxonomic marker for ginger authentication and cannabis chemovar fingerprinting than its parent hydrocarbon.

Natural Occurrence

Class-level

Restricted to ginger, cannabis, and few species vs ubiquitous camphene in >100 essential oils.

Enables specific biomarker selection; reduces false-positive identification from environmental camphene.

Class-level inference; database aggregation.

Evidence Dimension	Natural occurrence specificity as a chemotaxonomic or dietary biomarker
Target Compound Data	Identified in ginger rhizomes and Cannabis sativa; listed as a potential dietary biomarker for ginger consumption in FooDB (FDB007782) and HMDB (HMDB0303102)
Comparator Or Baseline	Camphene (C10H16): major or minor constituent in >100 essential oils across diverse plant families including Pinaceae, Cupressaceae, Lamiaceae, Zingiberaceae, and Rutaceae
Quantified Difference	Qualitative difference: camphene hydrate occurrence is restricted to a narrow set of species (ginger, cannabis, Artemisia annua, Juniperus spp.); camphene is a pan-essential-oil constituent
Conditions	Identification via GC-MS with Kovats retention index confirmation and aroma extract dilution analysis (AED A); data aggregated from FooDB, HMDB, Cannabis Compound Database, and phytochemical surveys

Why This Matters

For procurement in natural product research, food authentication, or cannabis quality control, camphene hydrate provides a more specific and less confounded analytical target than camphene, reducing false-positive identifications from ubiquitous environmental camphene contamination and enabling more reliable botanical origin verification.

• [1] FooDB. Showing Compound Camphene-hydrate (FDB007782). 'Camphene-hydrate can be found in ginger, which makes camphene-hydrate a potential biomarker for the consumption of this food product.' Available at: https://foodb.ca/compounds/FDB007782 View Source
• [2] HMDB. Showing metabocard for Camphene-hydrate (HMDB0303102). Human Metabolome Database, Version 5.0. Available at: https://hmdb.ca/metabolites/HMDB0303102 View Source
• [3] Cannabis Compound Database. Showing Compound Card for camphenehydrate (CDB000291). 'Camphene-hydrate can be found in ginger and is one of many monoterpenes that are found in cannabis plants (PMID: 6991645).' Available at: https://cannabisdatabase.ca View Source
• [4] Wikipedia. Camphene. 'It is a minor constituent of many essential oils such as turpentine, cypress oil, camphor oil, citronella oil, neroli, ginger oil, and valerian.' Available at: https://en.wikipedia.org/wiki/Camphene View Source

Camphene Hydrate Application Scenarios

GC-MS Standard for Ginger Authentication

Camphene hydrate serves as a high-specificity analytical reference standard for ginger (Zingiber officinale) authentication via GC-MS, exploiting its restricted natural occurrence as a ginger biomarker rather than the pan-essential-oil hydrocarbon camphene. Its distinct Kovats retention index (RI ~1150 on DB-5 columns ) and unique mass spectrum (molecular ion m/z 154, base peak and fragmentation pattern distinct from isoborneol and borneol) enable unambiguous chromatographic resolution from co-eluting monoterpene alcohols. Procurement of high-purity camphene hydrate (assay 98–100% ) as a certified reference material directly supports food fraud detection workflows where camphene would generate false positives due to its ubiquity across botanically unrelated essential oils.

Crystallization Purification in Isoborneol Synthesis

In industrial camphene hydration processes producing isoborneol as the primary product (90% selectivity at 99% conversion ), camphene hydrate is co-generated with borneol as a minor byproduct (~10% combined). The intermediate melting point of camphene hydrate (149–151 °C ) situated between camphene (~51 °C) and isoborneol (~213 °C) enables fractional crystallization at approximately 100–120 °C as a purification strategy—temperatures at which camphene is fully molten and isoborneol remains solid. Procuring authenticated camphene hydrate reference material is essential for HPLC or GC purity verification of isoborneol product streams and for mass balance closure in process optimization studies.

Aqueous-Phase Biological Assay Formulation

Camphene hydrate's aqueous solubility (~863 mg/L estimated ) is over 200-fold higher than camphene (~4.2 mg/L ), enabling dissolved-phase concentrations in aqueous assay media that are unattainable with the hydrocarbon analog. Simultaneously, its LogP (~2.19–2.65 ) is approximately 0.35–0.81 units lower than camphene (LogP ~2.9987 ), suggesting reduced non-specific membrane partitioning and protein binding artifacts in cell-based assays. These properties make camphene hydrate the preferred procurement choice over camphene for in vitro pharmacological profiling or aquatic toxicology testing requiring dissolved compound at micromolar to low millimolar concentrations, provided that the absence of direct biological activity data for camphene hydrate (as distinct from camphene) is acknowledged and addressed through parallel testing.

Cannabis Chemovar Terpene Authentication

Camphene hydrate is documented as one of over 140 terpenes in Cannabis sativa inflorescence and contributes a musty camphoreous odor distinct from the pungent pine-like aroma of camphene . For cannabis testing laboratories performing terpene profile authentication under regulatory frameworks, procuring camphene hydrate as a discrete analytical standard—separate from both camphene and isoborneol—is necessary to avoid misidentification of GC-MS peaks, as these three compounds share the bicyclo[2.2.1]heptane core but differ in molecular weight (154.25 vs. 136.24 vs. 154.25 g/mol), retention behavior, and mass spectral fragmentation. The absence of FEMA GRAS and Food Chemicals Codex listing for camphene hydrate also distinguishes it from camphene in regulatory compliance documentation.

Application

Selection Property

Validation Focus

GC-MS ginger authentication

High specificity biomarker vs ubiquitous camphene

Retention index and mass spectrum confirmation

Crystallization purification in isoborneol synthesis

Intermediate melting point for fractional crystallization

Purity verification against isoborneol contamination

Aqueous biological assay formulation

Higher aqueous solubility than camphene

Dissolved-phase concentration verification; absence of biological activity data

Cannabis chemovar terpene authentication

Discrete analytical standard distinct from camphene/isoborneol

GC-MS peak resolution and regulatory compliance review

• [1] Pherolist. Floral Compound: camphene hydrate. Kovats retention index data and plant species occurrence. Available at: https://pherolist.org/database/floral-compounds/floral-taxa-compounds-detail-camphene%20hydrate.php View Source
• [2] Perflavory. camphene hydrate, 465-31-6. Assay: 98.00 to 100.00 %; Melting Point: 149–151 °C; Odor: minty, mentholic, musty, camphoreous. Available at: http://www.perflavory.com/docs/doc1014261.html View Source
• [3] Valente, A. et al. (2022). Hydration of Camphene over PW-SBA-15-SO3H. Molecules, 28(1), 6. Selectivity to isoborneol: 90% at 99% camphene conversion. DOI: 10.3390/molecules28010006 View Source
• [4] Scents and Flavors. camphene hydrate. Solubility: water, 863.1 mg/L @ 25 °C (est). Available at: https://scentsandflavors.com/database/9dbb5050-b0fa-444e-aa8d-7410e0d4954a View Source
• [5] INERIS/UNEP (1995). Camphène. Hydrosolubilité: 4.2 mg.L-1. Available at: https://substances.ineris.fr View Source
• [6] Chemsrc. camphene hydrate (CAS 465-31-6). LogP: 2.19350; camphene LogP: 2.99870. Available at: https://m.chemsrc.com View Source